(2R,4R)-2-Fluoro-4-phenylcyclohexan-1-one

• IUPAC Name: (2R,4R)-2-fluoro-4-phenylcyclohexan-1-one
• InChI: InChI=1S/C12H13FO/c13-11-8-10(6-7-12(11)14)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2/t10-,11-/m1/s1
• InChI Key: HPOVRZUAAURWKO-GHMZBOCLSA-N
• Canonical SMILES: C1CC(=O)C(CC1C2=CC=CC=C2)F
• Isomeric SMILES: C1CC(=O)[C@@H](C[C@@H]1C2=CC=CC=C2)F
• Molecular Formula: C12H13FO
• Molecular Weight: 192.23 g/mol

Description

(2R,4R)-2-Fluoro-4-phenylcyclohexan-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. The compound is a cyclohexanone derivative that contains a fluoro and a phenyl group on the cyclohexane ring.

Scientific Research Applications

Fluorinated Compounds in Medicinal Chemistry

Fluorinated compounds are pivotal in medicinal chemistry due to their ability to modulate biological activity, improve pharmacokinetic properties, and enhance metabolic stability. For instance, the discovery of phenyl (3-phenylpyrrolidin-3-yl)sulfones as selective, orally active RORγt inverse agonists highlights the critical role of fluorine substitutions in achieving high selectivity and desirable pharmacokinetic properties (Duan et al., 2019). These compounds show potential for treating autoimmune diseases by inhibiting IL-17 production.

Fluorine in Chemical Sensors

The development of fluorine-containing chemosensors exemplifies the application of fluorinated compounds in detecting metal ions in biological systems. A coumarin-based fluorogenic probe with high selectivity for Cu(2+) ions demonstrates the utility of fluorinated sensors in biological applications, including fluorescence microscopic imaging and studying the biological functions of copper ions (Jung et al., 2009).

Fluorinated Compounds in Organic Synthesis

In organic synthesis, fluorinated compounds serve as versatile intermediates and reagents. For example, 4-tert-butyl-2,6-dimethylphenylsulfur trifluoride showcases a broad range of fluorination capabilities, offering a safer and more efficient alternative to traditional deoxofluorinating agents (Umemoto et al., 2010). Its high stability and diverse fluorination applications underline the importance of fluorinated reagents in modern synthetic chemistry.